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Compound of Interest

Compound Name: 8PC

Cat. No.: B10757940 Get Quote

The following provides essential safety and logistical information for the proper disposal of 8-

para-carboxyphenyl-1,3,5,7-tetramethyl-BODIPY (8PC), a fluorescent dye commonly used in

research laboratories. Adherence to these procedures is critical for ensuring personnel safety

and environmental protection.

Immediate Safety and Handling Precautions
Before handling 8PC, it is imperative to consult the Safety Data Sheet (SDS) for detailed safety

information. General precautions include wearing appropriate personal protective equipment

(PPE), such as safety goggles, gloves, and a lab coat. All handling of 8PC waste should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Identification and Classification
8PC waste is classified as chemical waste. It should not be mixed with other waste types such

as biological, radioactive, or general solid waste[1]. Processing, use, or contamination of this

product may change the waste management options. It is the responsibility of the waste

generator to properly characterize the waste and ensure compliance with federal, state, and

local regulations.

Step-by-Step Disposal Procedure
Waste Collection:
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Collect all 8PC waste, including stock solutions, used staining solutions, and contaminated

materials (e.g., pipette tips, gloves), in a designated and compatible hazardous waste

container[1][2].

The container must be sturdy, leak-proof, and chemically resistant[2].

Do not mix 8PC waste with incompatible chemicals[2].

Leave chemicals in their original containers whenever possible.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "8-

para-carboxyphenyl-1,3,5,7-tetramethyl-BODIPY"[1][2].

Include the concentration and any other components of the waste mixture.

Indicate the date when waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation[3].

Ensure the container is kept tightly closed except when adding waste[2].

Liquid waste containers must be stored in secondary containment to prevent spills[2][4].

Disposal:

Arrange for a waste pickup from your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company[1][2][4].

Do not dispose of 8PC waste down the drain, by evaporation, or in the regular trash[2].

Spill and Emergency Procedures
In the event of a spill, evacuate the area and consult emergency procedures. For small spills,

absorb the material with an inert substance (e.g., sand or vermiculite) and collect it into a
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sealed container for disposal as hazardous waste. Avoid generating dust. For larger spills,

contact your institution's EHS office immediately.

Disposal of Empty Containers
Empty 8PC containers must be handled as hazardous waste unless properly decontaminated.

Thoroughly rinse the container with a suitable solvent (e.g., acetone or ethanol) at least three

times.

Collect the first rinseate as hazardous waste[2].

Subsequent rinseates may be disposed of as regular chemical waste, pending local

regulations.

After rinsing and air-drying, deface or remove the original label[1][2].

The clean, decontaminated container can then be disposed of as non-hazardous solid

waste[2].

Quantitative Waste Storage Limits
The following table summarizes typical satellite accumulation area storage limits for hazardous

waste. These limits may vary based on local regulations.

Waste Type Maximum Volume/Quantity Storage Time Limit

Hazardous Waste 55 gallons Up to 12 months

Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) Up to 12 months

Data sourced from the University of Pennsylvania Laboratory Chemical Waste Management

Guidelines.[3]

Experimental Protocols
While specific experimental protocols for 8PC disposal are not detailed in the provided search

results, a general protocol for the preparation of a BODIPY 493/503 working solution, a similar
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dye, is provided as a reference for handling.

Preparation of a BODIPY 493/503 Working Solution:

Stock Solution Preparation: Dissolve 1 mg of BODIPY 493/503 in 382 µL of DMSO to create

a 10 mM stock solution. It is recommended to store this stock solution at -20°C or -80°C,

protected from light, and to avoid repeated freeze-thaw cycles[5].

Working Solution Preparation: Dilute the stock solution in a serum-free cell culture medium

or PBS to achieve a working concentration of 1-10 µM. The optimal concentration may need

to be adjusted based on the specific application[5].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 8PC
waste.
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Waste Generation

Waste Disposal Path
Empty Container Decontamination

8PC Waste Generated

Is the container empty?

Collect in a labeled,
compatible hazardous

waste container.

No

Triple rinse the container.

Yes

Store in a designated satellite
accumulation area with
secondary containment.

Request waste pickup from EHS.

Collect the first rinseate
as hazardous waste.

Deface the original label.

Dispose of the container
as non-hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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